3-(4-chlorophenyl)-N-[(3-methoxyphenyl)methyl]triazolo[1,5-a]quinazolin-5-amine

• IUPAC Name: 3-(4-chlorophenyl)-N-[(3-methoxyphenyl)methyl]triazolo[1,5-a]quinazolin-5-amine
• InChI: InChI=1S/C23H18ClN5O/c1-30-18-6-4-5-15(13-18)14-25-22-19-7-2-3-8-20(19)29-23(26-22)21(27-28-29)16-9-11-17(24)12-10-16/h2-13H,14H2,1H3,(H,25,26)
• InChI Key: CVMMOIFREKPIBU-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)CNC2=NC3=C(N=NN3C4=CC=CC=C42)C5=CC=C(C=C5)Cl
• Molecular Formula: C23H18ClN5O
• Molecular Weight: 415.9 g/mol

Description

The compound “3-(4-chlorophenyl)-N-[(3-methoxyphenyl)methyl]triazolo[1,5-a]quinazolin-5-amine” is a complex organic molecule. It contains a quinazolinone ring, which is a type of heterocyclic compound. Quinazolinones are known to have various biological activities and are used in medicinal chemistry.

Scientific Research Applications

Antimicrobial Applications

The synthesis of various derivatives of triazoloquinazoline has demonstrated significant antimicrobial activities. In one study, novel 4,5-disubstituted-2,4-dihydro-3H-1,2,4-triazol-3-one derivatives, including those structurally related to the compound of interest, were synthesized and shown to possess good or moderate activities against test microorganisms, suggesting their potential as antimicrobial agents (Bektaş et al., 2007).

Anticancer Activity

Another significant application of triazoloquinazoline derivatives is in the field of anticancer research. A study highlighted the synthesis of 1,2,4-triazolo[4,3-a]-quinoline derivatives, aiming to meet the structural requirements essential for anticancer activity. Some derivatives exhibited significant cytotoxicity against human neuroblastoma and colon carcinoma cell lines, indicating their potential as anticancer agents (Reddy et al., 2015).

Antihistaminic Agents

The compound's framework has been explored for its antihistaminic properties as well. Studies have synthesized various triazoloquinazolinone derivatives that showed promising H1-antihistaminic activity with minimal sedation effects in in vivo models, suggesting their utility as a new class of antihistamines (Alagarsamy et al., 2008).

Vascular Disruption Agents

Research has also delved into the synthesis of triazoloquinazolinone-based compounds as tubulin polymerization inhibitors and vascular disrupting agents. These derivatives have been tested for their tubulin assembly inhibitory activities and anticancer activity in cancer cell lines, with some showing remarkable cell shape changes consistent with vasculature damaging activity (Driowya et al., 2016).

Adenosine Receptor Antagonists

Furthermore, derivatives of the triazoloquinazoline adenosine antagonist (CGS 15943) have shown high potency at human A2B and A3 receptor subtypes, providing a pathway for the development of selective adenosine receptor modulators. These findings have implications for therapeutic interventions in diseases modulated by adenosine receptors (Kim et al., 1998).